Cas no 57543-87-0 (8-methoxy-3-nitro-2-phenyl-2H-chromene)

8-methoxy-3-nitro-2-phenyl-2H-chromene Properties

Names and Identifiers

• 8-methoxy-3-nitro-2-phenyl-2H-chromene
• 2H-1-benzopyran, 8-methoxy-3-nitro-2-phenyl-
• Methyl 3-nitro-2-phenyl-2H-chromen-8-yl ether
• 8-Methoxy-3-nitro-2-phenyl-2H-1-benzopyran
• EU-0019356
• SR-01000533588
• Methyl 3-nitro-2-phenyl-2H-chromen-8-yl ether #
• BRN 1435081
• AKOS022015112
• DB-296895
• SR-01000533588-1
• 2H-1-BENZOPYRAN, 8-METHOXY-3-NITRO-2-PHENYL-
• 57543-87-0
• Oprea1_765169
• DTXSID10973110
• VZZMTGKGLHHYIS-UHFFFAOYSA-N
• AKOS001748710
• STK764987
• +Expand

• InChIKey： VZZMTGKGLHHYIS-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H13NO4/c1-20-14-9-5-8-12-10-13(17(18)19)15(21-16(12)14)11-6-3-2-4-7-11/h2-10,15H,1H3
• SMILES： COC1=CC=CC2=C1OC(C(=C2)[N+](=O)[O-])C3=CC=CC=C3

Computed Properties

• Exact Mass: 283.08449
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 283.08445790g/mol
• Heavy Atom Count: 21
• Complexity: 411
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6